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Compound of Interest

Compound Name: Biotin-PEG12-NHS ester

Cat. No.: B3113079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and experimental

application of Biotin-PEG12-NHS ester. The information is compiled to ensure safe laboratory

practices and successful experimental outcomes for professionals in research and drug

development.

Chemical and Physical Properties
Biotin-PEG12-NHS ester is a long-chain, PEGylated, amine-reactive biotinylation reagent. The

polyethylene glycol (PEG) spacer is hydrophilic and imparts water solubility to molecules that it

is conjugated to, which can reduce aggregation of biotinylated proteins. The N-

hydroxysuccinimide (NHS) ester allows for efficient and stable covalent bonding to primary

amines on proteins and other molecules.
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Property Value Source

Chemical Formula C41H72N4O18S [1]

Molecular Weight 941.09 g/mol [1]

Appearance
White to off-white waxy solid or

viscous liquid
[1]

Solubility Soluble in DMSO and DMF [1]

Purity ≥95% [1]

Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Biotin-PEG12-NHS ester is not classified as a hazardous substance. However, as with

any chemical reagent, appropriate safety precautions should be taken.

Toxicological and Ecotoxicological Data
Quantitative toxicological and ecotoxicological data for Biotin-PEG12-NHS ester are not

readily available in the reviewed safety data sheets. It is recommended to handle the

compound as a substance with unknown toxicity and to prevent its release into the

environment.

Handling and Personal Protective Equipment (PPE)
Safe handling of Biotin-PEG12-NHS ester is crucial to minimize exposure. The following PPE

and handling procedures are recommended.
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Precaution Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Not required under normal use with adequate

ventilation. If dust or aerosol is generated, use a

NIOSH-approved respirator.

General Hygiene

Avoid inhalation, ingestion, and contact with skin

and eyes. Wash hands thoroughly after

handling.

Personal Protective Equipment Handling Procedures

Safety Goggles Lab Coat Gloves Use Fume Hood Avoid Inhalation/Contact Wash Hands After Use Biotin-PEG12-NHS ester

Safe Handling

Requires

Personal Protective Equipment Handling Procedures
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Storage and Stability
Proper storage is essential to maintain the reactivity of the NHS ester, which is sensitive to

moisture.
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Condition Recommendation

Temperature Store at -20°C for long-term stability.

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) and protect from moisture. Keep

container tightly sealed.

Stock Solutions

Prepare stock solutions in anhydrous solvents

like DMSO or DMF. Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

First-Aid Measures
In case of accidental exposure, follow these first-aid procedures.

Exposure Route First-Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.
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Routes of Exposure

First-Aid Actions

Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Experimental Protocols
The primary application of Biotin-PEG12-NHS ester is the biotinylation of proteins and other

molecules with primary amine groups. The following is a detailed protocol for the biotinylation of

an IgG antibody.

Materials
IgG antibody (or other protein to be labeled)

Biotin-PEG12-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate-buffered saline (PBS), pH 7.2-8.0.

Note: Avoid buffers containing primary amines, such as Tris.

Desalting column or dialysis cassette for purification
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Protocol for IgG Antibody Biotinylation
Prepare the Antibody:

Dissolve the IgG antibody in the reaction buffer at a concentration of 1-10 mg/mL.

If the antibody is in a buffer containing primary amines, it must be exchanged into an

amine-free buffer via dialysis or a desalting column.

Prepare the Biotin-PEG12-NHS Ester Stock Solution:

Allow the vial of Biotin-PEG12-NHS ester to equilibrate to room temperature before

opening to prevent moisture condensation.

Immediately before use, dissolve the Biotin-PEG12-NHS ester in anhydrous DMSO or

DMF to a concentration of 10-20 mg/mL. Note: Do not prepare stock solutions for long-

term storage as the NHS ester is moisture-sensitive.

Biotinylation Reaction:

Calculate the required volume of the Biotin-PEG12-NHS ester stock solution. A 10-20 fold

molar excess of the biotin reagent over the antibody is a common starting point. The

optimal ratio may need to be determined empirically.

Add the calculated volume of the biotin reagent to the antibody solution while gently

vortexing. The final concentration of the organic solvent (DMSO or DMF) should not

exceed 10% of the total reaction volume.

Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.

Purification of the Biotinylated Antibody:

Remove the excess, unreacted Biotin-PEG12-NHS ester using a desalting column or by

dialysis against an appropriate buffer (e.g., PBS).

Storage:
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Store the purified biotinylated antibody under the same conditions as the original,

unlabeled antibody.

Preparation

Reaction

Purification & Storage

Prepare Antibody Solution (1-10 mg/mL in amine-free buffer)

Add 10-20x molar excess of Biotin reagent to Antibody

Prepare Biotin-PEG12-NHS Ester Stock (10-20 mg/mL in anhydrous DMSO/DMF)

Incubate (30-60 min at RT or 2h on ice)

Remove excess Biotin reagent (Desalting column or Dialysis)

Store biotinylated antibody
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Disposal Considerations
Dispose of unused Biotin-PEG12-NHS ester and any contaminated materials in accordance

with local, state, and federal regulations. It is recommended to consult with your institution's

environmental health and safety office for specific guidance on chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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